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Compound Name: 4-Bromobenzofuran

Cat. No.: B139882 Get Quote

An In-depth Technical Guide to 4-Bromobenzofuran for Researchers and Drug Development

Professionals

Introduction
4-Bromobenzofuran is a heterocyclic compound featuring a bromine atom attached to the

benzofuran core.[1] This molecule serves as a valuable intermediate in organic synthesis,

particularly in the development of pharmaceutical compounds.[1][2] Its activated bromine atom

at the 4-position makes it a versatile building block for introducing the benzofuran moiety into

more complex molecular architectures, which have shown potential anti-inflammatory,

antibacterial, and antifungal activities.[1] This guide provides a comprehensive overview of its

chemical structure, properties, key reactions, and safety information.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4-

bromo-1-benzofuran.[3][4] The structure consists of a furan ring fused to a benzene ring, with a

bromine atom substituted at the C4 position of the benzene ring.

Caption: Chemical structure of 4-bromo-1-benzofuran.
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4-Bromobenzofuran is typically encountered as a liquid or a light yellow oil.[2][3] Its key

properties are summarized in the table below.

Property Value Reference(s)

IUPAC Name 4-bromo-1-benzofuran [3][4]

CAS Number 128868-60-0 [1][3][4]

Molecular Formula C₈H₅BrO [1][2][4]

Molecular Weight 197.03 g/mol [1][3][4]

Appearance Liquid / Light Yellow Oil [2][3]

Boiling Point 233.8 ± 13.0 °C (Predicted) [2][5][6]

Density 1.608 ± 0.06 g/cm³ (Predicted) [2][5][6]

Solubility

Soluble in ethanol,

dichloromethane; Insoluble in

water

[7]

Storage Temperature
2-8 °C, Sealed in dry

conditions
[3]

SMILES C1=CC2=C(C=CO2)C(=C1)Br [1][4]

InChIKey
YFKGZOJEQUDHAD-

UHFFFAOYSA-N
[3][4]

Experimental Protocols
4-Bromobenzofuran is a key substrate in cross-coupling reactions for the synthesis of more

complex molecules. A prominent example is the Buchwald-Hartwig amination, used to form a

carbon-nitrogen bond.

Buchwald-Hartwig Amination of 4-Bromobenzofuran
This protocol describes a palladium-catalyzed cross-coupling reaction between 4-
bromobenzofuran and a desired amine.[8]
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Methodology:

Preparation: An oven-dried Schlenk tube is charged with 4-bromobenzofuran (1.0

equivalent), the desired amine (1.2 equivalents), a palladium catalyst such as Pd₂(dba)₃

(0.02 equivalents), a phosphine ligand like XPhos (0.04 equivalents), and a base, typically

sodium tert-butoxide.[8]

Inert Atmosphere: The tube is evacuated and backfilled with an inert gas, such as argon or

nitrogen, three times to ensure an oxygen-free environment.[8]

Solvent Addition: Anhydrous toluene is added as the solvent.[8]

Reaction: The reaction mixture is heated to a temperature between 80-110 °C for 12-24

hours.[8]

Monitoring: The progress of the reaction is monitored using Thin-Layer Chromatography

(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[8]

Workup: Upon completion, the reaction is cooled to room temperature, diluted with ethyl

acetate, and filtered through a pad of Celite to remove the catalyst and other solids.[8] The

filtrate is then concentrated and purified, typically by column chromatography, to yield the 4-

aminobenzofuran product.
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Caption: Experimental workflow for the Buchwald-Hartwig amination of 4-bromobenzofuran.

Safety Information
4-Bromobenzofuran is classified as harmful if swallowed (H302).[2][3][9] It may also cause

skin, eye, and respiratory irritation, and is suspected of causing cancer.[9] Appropriate personal

protective equipment (PPE), such as gloves and safety glasses, should be worn when handling

this chemical.[7] All work should be conducted in a well-ventilated area or a fume hood.[9] For

detailed safety protocols, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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